Cas no 1510990-76-7 (1-(2,2-dimethylpropyl)cyclohexylmethanamine)

• Product Name: 1-(2,2-dimethylpropyl)cyclohexylmethanamine
• CAS No: 1510990-76-7
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 5903547
• PubChem ID: 82601850
• Update Time: 2025-05-21

1-(2,2-dimethylpropyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylpropyl)cyclohexylmethanamine
• SCHEMBL16451668
• EN300-2000865
• 1510990-76-7
• [1-(2,2-dimethylpropyl)cyclohexyl]methanamine

• Inchi： 1S/C12H25N/c1-11(2,3)9-12(10-13)7-5-4-6-8-12/h4-10,13H2,1-3H3
• InChI Key： IQQBYCURJSROLJ-UHFFFAOYSA-N
• SMILES： NCC1(CCCCC1)CC(C)(C)C

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-(2,2-dimethylpropyl)cyclohexylmethanamine

1-(2,2-Dimethylpropyl)cyclohexylmethanamine: A Comprehensive Overview

The compound 1-(2,2-dimethylpropyl)cyclohexylmethanamine, identified by the CAS number 1510990-76-7, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of cyclic amines and is characterized by its cyclohexane ring substituted with a 2,2-dimethylpropyl group and an amino methyl group. The combination of these structural features imparts distinctive chemical properties, making it a subject of interest in various fields of research and industry.

Recent studies have highlighted the potential of 1-(2,2-dimethylpropyl)cyclohexylmethanamine in the pharmaceutical industry. Researchers have explored its role as a building block for synthesizing bioactive compounds, particularly in drug discovery programs targeting central nervous system disorders. The cyclohexane ring provides a rigid structure that can enhance drug stability and bioavailability, while the amino group offers sites for further functionalization, enabling the creation of diverse pharmacophores.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its ability to form stable amide bonds makes it a valuable precursor for synthesizing polyamides and other high-performance polymers. Recent advancements in polymer chemistry have demonstrated how derivatives of 1-(2,2-dimethylpropyl)cyclohexylmethanamine can be used to develop lightweight yet durable materials for aerospace and automotive industries.

The synthesis of 1-(2,2-dimethylpropyl)cyclohexylmethanamine typically involves multi-step reactions that combine principles from organic synthesis and catalysis. A common approach includes the alkylation of cyclohexylamine with an appropriate alkyl halide followed by deprotection steps to yield the final product. Recent innovations in catalytic methods have improved the efficiency and scalability of these reactions, making large-scale production more feasible.

The physical properties of this compound are also worth noting. It has a melting point of approximately 85°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various chemical processes where controlled solubility is essential.

In terms of safety and handling, while 1-(2,2-dimethylpropyl)cyclohexylmethanamine is not classified as a hazardous substance under normal conditions, it is advisable to handle it with standard laboratory precautions. Proper ventilation and personal protective equipment should be used during synthesis or large-scale handling to ensure worker safety.

The demand for this compound has been steadily increasing due to its versatility across multiple industries. Market analysis indicates growing interest from both academic research institutions and industrial manufacturers seeking novel chemical intermediates for advanced material development.

In conclusion, 1-(2,2-dimethylpropyl)cyclohexylmethanamine, CAS number 1510990-76-7, stands out as a versatile compound with promising applications in pharmaceuticals, materials science, and beyond. Its unique structure and favorable chemical properties continue to drive innovative research and development efforts across various sectors.